Cas no 1225-13-4 (Meso-2,3-Diphenylsuccinic acid)

• Product Name: Meso-2,3-Diphenylsuccinic acid
• CAS No: 1225-13-4
• MF: C₁₆H₁₄O₄
• MW: 270.279964923859
• MDL: MFCD00198082
• CID: 157331
• PubChem ID: 87568649
• Update Time: 2025-06-25

Meso-2,3-Diphenylsuccinic acid Chemical and Physical Properties

Names and Identifiers

• Butanedioic acid,2,3-diphenyl-, (2R,3S)-rel-
• meso-2,3-Diphenylsuccinic Acid
• MESO-2,3-DIPHENYLBUTANEDIOIC ACID
• meso-2,3-diphenyl-succinic acid
• Succinic acid,2,3-diphenyl-,meso
• (2r,3s)-2,3-diphenylsuccinic acid
• NSC75627
• trans-2,3-Diphenylsuccinic acid
• meso-2,3-DiphenylsuccinicAcid
• (2S,3R)-2,3-diphenylbutanedioic acid
• Succinic acid,3-diphenyl-, meso-
• NCI60_041658
• Butanedioic acid,3-diphenyl-, (R*,S*)-
• D2209
• NSC-75627
• CHEMBL1991958
• T70157
• CS-0442963
• DTXSID601275979
• rel-(2R,3S)-2,3-Diphenylbutanedioic acid
• 1225-13-4
• (2R,3S)-2,3-diphenylbutanedioic acid
• BAA22513
• MFCD00198082
• SCHEMBL11315838
• Butanedioic acid, 2,3-diphenyl-, (2R,3S)-rel-
• PVXCQHHWNDJIJP-OKILXGFUSA-N
• Meso-2,3-Diphenylsuccinic acid

• MDL： MFCD00198082
• Inchi： 1S/C16H14O4/c17-15(18)13(11-7-3-1-4-8-11)14(16(19)20)12-9-5-2-6-10-12/h1-10,13-14H,(H,17,18)(H,19,20)/t13-,14+
• InChI Key： PVXCQHHWNDJIJP-OKILXGFUSA-N
• SMILES： OC([C@H](C1C=CC=CC=1)[C@@H](C(=O)O)C1C=CC=CC=1)=O

Computed Properties

• Exact Mass: 270.08900
• Monoisotopic Mass: 270.089
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 20
• Rotatable Bond Count: 5
• Complexity: 306
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 74.6

Experimental Properties

• Color/Form: Not determined
• Density: 1.3±0.1 g/cm3
• Melting Point: No data available
• Boiling Point: 360.2±37.0 °C at 760 mmHg
• Flash Point: 185.8±23.0 °C
• Refractive Index: 1.62
• PSA: 74.60000
• LogP: 2.72320
• Solubility: Not determined
• Vapor Pressure: 0.0±0.8 mmHg at 25°C

Meso-2,3-Diphenylsuccinic acid Security Information

• Signal Word：warning
• Hazard Statement： H303 may be harmful by ingestion +h313 may be harmful by skin contact +h1106 may be harmful by inhalation
• Warning Statement： P264 wash thoroughly after treatment
  p280 wear protective gloves / wear protective clothing / wear protective eye masks / wear protective masks
  p305 if in eyes
  p351 rinse carefully with water for a few minutes
  p338 remove contact lenses (if any) and easy to operate, continue rinsing
  p337 if eye irritation persists
  p1086 get medical advice / care
• Safety Instruction： H303 may be harmful by ingestion +h313 may be harmful by skin contact +h1106 may be harmful by inhalation
• Storage Condition：4° CStore…,-4℃Store…Better

Additional information on Meso-2,3-Diphenylsuccinic acid

Meso-2,3-Diphenylsuccinic Acid (CAS No: 1225-13-4) - A Comprehensive Overview

Meso-2,3-Diphenylsuccinic acid, chemically designated as Meso-2,3-Diphenylsuccinic acid, is a significant compound in the field of organic chemistry and pharmaceutical research. With a CAS number of 1225-13-4, this molecule has garnered attention due to its unique structural properties and potential applications in various scientific domains. This detailed introduction aims to provide an in-depth exploration of this compound, highlighting its chemical characteristics, synthetic pathways, and the latest research findings that underscore its importance.

The molecular structure of Meso-2,3-Diphenylsuccinic acid consists of a succinic acid backbone with two phenyl groups attached at the 2 and 3 positions. This arrangement imparts distinct electronic and steric properties to the molecule, making it a versatile building block in synthetic chemistry. The presence of aromatic rings enhances its interaction with biological systems, which has sparked interest in its potential use as an intermediate in drug development.

One of the most compelling aspects of Meso-2,3-Diphenylsuccinic acid is its synthesis. The preparation of this compound typically involves multi-step organic reactions, often starting from readily available precursors such as benzaldehyde derivatives. Advanced synthetic methodologies have been developed to improve yield and purity, ensuring that researchers can obtain high-quality material for their studies. Recent advancements in catalytic processes have further streamlined the synthesis, making it more efficient and environmentally friendly.

Recent research has highlighted the role of Meso-2,3-Diphenylsuccinic acid in pharmaceutical applications. Its structural features make it a promising candidate for developing novel therapeutic agents. For instance, studies have demonstrated its potential as a chiral auxiliary in asymmetric synthesis, which is crucial for producing enantiomerically pure drugs. The compound's ability to act as a ligand in coordination chemistry has also been explored, opening avenues for applications in metal-organic frameworks (MOFs) and catalysis.

In the realm of medicinal chemistry, Meso-2,3-Diphenylsuccinic acid has been investigated for its pharmacological properties. Preliminary studies suggest that it may exhibit anti-inflammatory and antioxidant effects, making it a valuable candidate for further development into therapeutic drugs. Additionally, its interaction with biological targets such as enzymes and receptors has been studied to understand its mechanism of action. These findings provide a solid foundation for designing more targeted and effective drug molecules.

The compound's stability and solubility profile are also areas of interest. Meso-2,3-Diphenylsuccinic acid demonstrates good stability under various conditions, which is essential for practical applications in pharmaceutical formulations. Its solubility characteristics have been optimized to enhance bioavailability, ensuring that it can be effectively incorporated into drug delivery systems. These properties make it an attractive candidate for further development into clinical-grade pharmaceuticals.

Another fascinating aspect of Meso-2,3-Diphenylsuccinic acid is its role in materials science. The unique structural motifs present in this molecule make it suitable for designing functional materials with specific properties. For example, its aromatic rings can be tailored to create polymers with enhanced mechanical strength or conductive properties. These materials have potential applications in electronics, coatings, and other advanced technologies.

The environmental impact of synthesizing and using Meso-2,3-Diphenylsuccinic acid is also a critical consideration. Efforts are being made to develop greener synthetic routes that minimize waste and reduce energy consumption. Additionally, researchers are exploring ways to recover and reuse byproducts generated during the synthesis process. These initiatives align with the broader goal of sustainable chemistry, ensuring that the production of this valuable compound is both efficient and environmentally responsible.

Future research directions for Meso-2,3-Diphenylsuccinic acid are multifaceted. Investigations into its pharmacological effects will continue to expand our understanding of its therapeutic potential. Furthermore, exploring new synthetic methodologies will further enhance its accessibility and utility in various fields. Collaborative efforts between chemists, biologists, and material scientists will be crucial in unlocking the full potential of this compound.

In conclusion,Meso-2,3-Diphenylsuccinic acid (CAS No: 1225-13-4) is a remarkable compound with diverse applications across multiple scientific disciplines. Its unique structure and properties make it a valuable tool in organic synthesis、pharmaceutical development、and materials science。The ongoing research into this molecule promises to yield significant advancements，benefiting both scientific knowledge and practical applications.